Cas no 81151-38-4 (PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)-)

• Product name: PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)-
• CAS No: 81151-38-4
• MF: C₁₃H₁₇NO₃
• MW: 235.279
• CID: 3498480
• PubChem ID: 12796404

PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE, 4-(1,3-BENZODIOXOL-5-YLMETHOXY)-
• 4-(1,3-benzodioxol-5-ylmethoxy)piperidine
• AKOS016347807
• piperidine, 4-(1,3-benzodioxol-5-ylmethoxy)-, hydrochloride
• 4-(Benzo[d][1,3]dioxol-5-ylmethoxy)piperidine
• ALBB-026483
• 81151-38-4

• Inchi： InChI=1S/C13H17NO3/c1-2-12-13(17-9-16-12)7-10(1)8-15-11-3-5-14-6-4-11/h1-2,7,11,14H,3-6,8-9H2
• InChI Key： YHJWHJFQTOSDDD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 235.12084340Da
• Monoisotopic Mass: 235.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų
• XLogP3: 1.7